![molecular formula C8H10N6O3 B1475279 2-{4-[(2,5-dioxoimidazolidin-4-yl)methyl]-1H-1,2,3-triazol-1-yl}acetamide CAS No. 1803570-37-7](/img/structure/B1475279.png)
2-{4-[(2,5-dioxoimidazolidin-4-yl)methyl]-1H-1,2,3-triazol-1-yl}acetamide
Overview
Description
The compound is a derivative of imidazolidine-2,5-dione, which is a type of heterocyclic compound . Imidazolidine-2,5-diones are known for their wide range of biological activities and are used in the synthesis of various pharmaceuticals .
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds are often synthesized through condensation reactions .Molecular Structure Analysis
The compound contains an imidazolidine-2,5-dione group, a 1,2,3-triazole group, and an acetamide group . These groups could potentially influence the compound’s reactivity and properties.Mechanism of Action
The mechanism of action of 2-{4-[(2,5-dioxoimidazolidin-4-yl)methyl]-1H-1,2,3-triazol-1-yl}acetamide is not fully understood. However, studies have suggested that this compound may inhibit the growth of microorganisms and cancer cells by disrupting the cell membrane or interfering with cellular processes.
Biochemical and Physiological Effects:
Studies have shown that this compound has biochemical and physiological effects. This compound has been shown to inhibit the growth of various microorganisms and cancer cells. Additionally, this compound has been shown to have low toxicity levels, making it a potential candidate for drug development.
Advantages and Limitations for Lab Experiments
One advantage of using 2-{4-[(2,5-dioxoimidazolidin-4-yl)methyl]-1H-1,2,3-triazol-1-yl}acetamide in lab experiments is its potential as a low-toxicity alternative to other antimicrobial and anticancer agents. Additionally, this compound has been shown to have good solubility in various solvents, making it easy to work with in lab experiments. One limitation of using this compound is its limited availability, which can make it difficult to obtain for research purposes.
Future Directions
There are several future directions for research on 2-{4-[(2,5-dioxoimidazolidin-4-yl)methyl]-1H-1,2,3-triazol-1-yl}acetamide. One direction is to further study the mechanism of action of this compound to better understand its potential applications. Another direction is to explore the potential use of this compound in drug delivery systems. Additionally, future research could focus on optimizing the synthesis method of this compound to increase its availability for research purposes.
Scientific Research Applications
2-{4-[(2,5-dioxoimidazolidin-4-yl)methyl]-1H-1,2,3-triazol-1-yl}acetamide has potential applications in various fields of scientific research. This compound has been studied for its antimicrobial, antifungal, and anticancer properties. It has also been studied for its potential use as a catalyst in organic reactions. Additionally, this compound has been studied for its potential use in drug delivery systems.
properties
IUPAC Name |
2-[4-[(2,5-dioxoimidazolidin-4-yl)methyl]triazol-1-yl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N6O3/c9-6(15)3-14-2-4(12-13-14)1-5-7(16)11-8(17)10-5/h2,5H,1,3H2,(H2,9,15)(H2,10,11,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PANFGXDPMPQOJT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=NN1CC(=O)N)CC2C(=O)NC(=O)N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N6O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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